2-((3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C20H18N4O4S/c25-17(22-13-5-6-15-16(10-13)27-9-8-26-15)11-29-20-14(2-1-7-21-20)19-23-18(24-28-19)12-3-4-12/h1-2,5-7,10,12H,3-4,8-9,11H2,(H,22,25)
• InChI Key: OANUBUSHSIFSFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3=C(N=CC=C3)SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

2-((3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C20H18N4O4S and its molecular weight is 410.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Antitumor Activity

Researchers have developed novel synthetic pathways to create polyfunctionally substituted heterocyclic compounds, including derivatives of thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. These compounds have shown promising in vitro antiproliferative activity against several human cancer cell lines, such as breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268). The simplicity of these synthetic procedures and the high inhibitory effects of these compounds highlight their potential for further biological investigation and application in cancer treatment (Shams et al., 2010).

Novel Fluoro Substituted Compounds with Anti-Cancer Activity

Another study focused on synthesizing novel fluoro substituted benzo[b]pyran compounds, demonstrating significant anti-cancer activity at low concentrations compared to a reference drug. These compounds were tested against lung, breast, and CNS cancer cell lines, showing promising results that could lead to the development of new cancer therapies (Hammam et al., 2005).

Development of Selective Inhibitors

Research on a novel five-lipoxygenase activity protein inhibitor labeled with carbon-14 and deuterium illustrates the chemical engineering of specific inhibitors with excellent pharmacokinetics properties. Such studies are crucial for developing targeted therapies for various diseases, showcasing the compound's potential in pharmaceutical applications (Latli et al., 2015).

Synthesis and Biological Assessment of Oxadiazole Derivatives

The synthesis and biological assessment of 1,2,4-oxadiazole derivatives underscore the importance of these compounds in medicinal chemistry. The research demonstrates the potential of these derivatives in developing new pharmaceuticals, particularly as they relate to the compound (Karpina et al., 2019).